Cas no 7396-91-0 (2,4-dichlorophenyl benzoate)
2,4-dichlorophenyl benzoate structure
Product Name:2,4-dichlorophenyl benzoate
2,4-dichlorophenyl benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichlorophenyl benzoate
- Benzoic acid 2,4-dichloro-phenyl ester
- NSC99828
- SCHEMBL8207859
- (2,4-dichlorophenyl) benzoate
- DTXSID40295130
- AKOS003435438
- 7396-91-0
- NCIOpen2_007303
- NSC-99828
-
- Inchi： 1S/C13H8Cl2O2/c14-10-6-7-12(11(15)8-10)17-13(16)9-4-2-1-3-5-9/h1-8H
- InChI Key： UNNUESFABWIRHI-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OC(C1C=CC=CC=1)=O)Cl
Computed Properties
- Exact Mass: 265.99024
- Monoisotopic Mass: 265.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.357
- Boiling Point: 410°C at 760 mmHg
- Flash Point: 174°C
- Refractive Index: 1.604
- PSA: 26.3
2,4-dichlorophenyl benzoate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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